Cas no 2060047-07-4 (1-propyl-6-sulfanyl-1H,4H,7H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 1-propyl-6-sulfanyl-1H,4H,7H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 2060047-07-4
• MF: C₈H₁₀N₄OS
• MW: 210.256199359894
• MDL: MFCD30477270
• CID: 5222313
• PubChem ID: 137085342
• Update Time: 2025-05-30

1-propyl-6-sulfanyl-1H,4H,7H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-Propyl-6-sulfanylidene-7H-pyrazolo[3,4-d]pyrimidin-4-one
• 1-propyl-6-sulfanyl-1H,4H,7H-pyrazolo3,4-dpyrimidin-4-one

• MDL： MFCD30477270
• Inchi： 1S/C8H10N4OS/c1-2-3-12-6-5(4-9-12)7(13)11-8(14)10-6/h4H,2-3H2,1H3,(H2,10,11,13,14)
• InChI Key： PGPJXUWPRXTRKA-UHFFFAOYSA-N
• SMILES： C1(=S)NC(=O)C2C=NN(CCC)C=2N1

Additional information on 1-propyl-6-sulfanyl-1H,4H,7H-pyrazolo3,4-dpyrimidin-4-one

1-Propyl-6-Sulfanyl-1H,4H,7H-Pyrazolo[3,4-d]Pyrimidin-4-One: A Comprehensive Overview

The compound with CAS No. 2060047-07-4, known as 1-propyl-6-sulfanyl-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are heterocyclic compounds with a fused pyrazole and pyrimidine ring system. The presence of a sulfanyl group (-SH) at the 6th position and a propyl group at the 1st position introduces unique electronic and steric properties to the molecule, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 1-propyl-6-sulfanyl-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one as a scaffold for drug development. Its structure allows for extensive functionalization, enabling researchers to explore its biological activities in diverse contexts. For instance, investigations into its antimicrobial properties have revealed potent activity against several bacterial and fungal strains. This is attributed to the compound's ability to disrupt cellular membranes and inhibit key enzymatic pathways.

One of the most intriguing aspects of this compound is its redox activity, which has been leveraged in the development of novel materials for energy storage applications. Researchers have demonstrated that 1-propyl-6-sulfanyl-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one can serve as an efficient electron transfer mediator in dye-sensitized solar cells (DSSCs). Its ability to facilitate charge separation and minimize recombination losses has significantly improved the overall efficiency of these devices.

In addition to its functional versatility, the synthesis of 1-propyl-6-sulfanyl-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one has been optimized through innovative methodologies. Traditional approaches involved multi-step reactions with low yields; however, recent advancements in catalytic systems have enabled a more streamlined synthesis process. The use of microwave-assisted synthesis has further accelerated reaction times while maintaining high product purity.

The pharmacokinetic profile of this compound has also been extensively studied. Preclinical trials have shown that 1-propyl-6-sulfanyl-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one exhibits favorable absorption and bioavailability characteristics. Its ability to cross biological membranes efficiently makes it an attractive candidate for targeted drug delivery systems. Furthermore, its low toxicity profile has been confirmed through acute and chronic toxicity studies in animal models.

Looking ahead, the potential applications of 1-propyl-6-sulfanyl-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one are vast and varied. Its role as a building block in medicinal chemistry continues to expand as researchers explore its interactions with various biological targets. Moreover, its unique electronic properties make it a valuable component in the design of advanced materials for electronics and optoelectronics.

In conclusion, 1-propyl-6-sulfanyl-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one stands out as a versatile and multifaceted compound with significant implications across multiple scientific disciplines. As research into this molecule progresses further insights into its capabilities are expected to emerge.